Cas no 1891761-49-1 (tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate)

Tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate is a specialized carbamate derivative featuring a morpholine-substituted phenyl ring and a tert-butoxycarbonyl (Boc) protecting group. This compound is primarily utilized in organic synthesis and pharmaceutical research, where its Boc group serves as a temporary amine protector, enabling selective reactions under mild conditions. The morpholine moiety enhances solubility and reactivity, making it valuable in the development of bioactive molecules. Its structural stability and compatibility with diverse reaction conditions make it a preferred intermediate for constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions to preserve its integrity.
tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate structure
1891761-49-1 structure
Product Name:tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate
CAS No:1891761-49-1
MF:C16H24N2O4
MW:308.372764587402
CID:6232759
PubChem ID:117493387
Update Time:2025-10-15

tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate
    • 1891761-49-1
    • tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate
    • EN300-1902857
    • Inchi: 1S/C16H24N2O4/c1-16(2,3)22-15(19)18-12-6-5-11(9-13(12)20-4)14-10-17-7-8-21-14/h5-6,9,14,17H,7-8,10H2,1-4H3,(H,18,19)
    • InChI Key: NDZADCSWWTYNLX-UHFFFAOYSA-N
    • SMILES: O1CCNCC1C1C=CC(=C(C=1)OC)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 308.17360725g/mol
  • Monoisotopic Mass: 308.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 68.8Ų

tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1902857-0.05g
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate
1891761-49-1
0.05g
$1200.0 2023-09-18
Enamine
EN300-1902857-0.1g
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate
1891761-49-1
0.1g
$1257.0 2023-09-18
Enamine
EN300-1902857-0.25g
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate
1891761-49-1
0.25g
$1315.0 2023-09-18
Enamine
EN300-1902857-0.5g
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate
1891761-49-1
0.5g
$1372.0 2023-09-18
Enamine
EN300-1902857-1.0g
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate
1891761-49-1
1g
$1429.0 2023-06-02
Enamine
EN300-1902857-2.5g
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate
1891761-49-1
2.5g
$2800.0 2023-09-18
Enamine
EN300-1902857-5.0g
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate
1891761-49-1
5g
$4143.0 2023-06-02
Enamine
EN300-1902857-10.0g
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate
1891761-49-1
10g
$6144.0 2023-06-02
Enamine
EN300-1902857-1g
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate
1891761-49-1
1g
$1429.0 2023-09-18
Enamine
EN300-1902857-5g
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate
1891761-49-1
5g
$4143.0 2023-09-18

Additional information on tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate

Introduction to Tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate (CAS No. 1891761-49-1)

Tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate, with the chemical identifier CAS No. 1891761-49-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development.

The molecular structure of tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate consists of a phenyl ring substituted with a methoxy group at the 2-position and a morpholine moiety at the 4-position. The presence of these functional groups imparts specific electronic and steric properties to the molecule, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The tert-butyl group in this compound enhances its stability and solubility, which are crucial factors for its potential use in pharmaceutical formulations.

One of the most compelling aspects of tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate is its potential role in modulating biological pathways. Research has indicated that carbamate derivatives can interact with enzymes and receptors in a manner that may lead to therapeutic effects. Specifically, studies have suggested that this compound may have inhibitory activity against certain enzymes involved in inflammation and pain signaling.

The morpholine ring in the structure of this compound is particularly noteworthy, as morpholine derivatives are known for their pharmacological properties. Morpholine-based compounds have been explored for their potential in treating various conditions, including gastrointestinal disorders and infections. The integration of the morpholine moiety into the phenylcarbamate backbone may contribute to enhanced binding affinity and selectivity, which are essential for developing effective drugs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular modeling studies on tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate have revealed promising interactions with target proteins, suggesting its potential as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions and functional group transformations. The tert-butyl carbamate group is particularly challenging to introduce due to its stability requirements. However, modern synthetic methodologies have made significant progress in facilitating such transformations, making it feasible to produce high-purity samples of this compound.

In vitro studies have begun to uncover the mechanistic aspects of tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate. Initial experiments have shown that this compound can modulate enzyme activity in cell-free systems, indicating its potential as an inhibitor or activator depending on the target enzyme. Further research is needed to fully elucidate its mechanism of action and identify any off-target effects.

The pharmaceutical industry is increasingly focused on developing drugs with improved pharmacokinetic profiles. The solubility and metabolic stability of tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate make it an attractive candidate for further development. Researchers are exploring ways to enhance its bioavailability while minimizing potential side effects.

Future studies on this compound will likely involve both in vitro and in vivo investigations. In vivo models will provide valuable insights into its efficacy and safety profiles, which are critical for advancing it towards clinical applications. Additionally, pharmacokinetic studies will help optimize dosing regimens and formulation strategies.

The versatility of carbamate-based compounds underscores their importance in medicinal chemistry. As research continues to uncover new applications for molecules like tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate, their role in addressing unmet medical needs is expected to grow.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.